4-(ethylthio)-N-(4-phenylthiazol-2-yl)benzamide
Description
Scientific Research Applications
Synthesis of Complex Compounds
This compound can be used in the synthesis of complex compounds. For instance, it is involved in the preparation of 4-phenyl-5-alkoxycarbonyl-2-thiazol-2-yl-1,4-dihydropyrimidin-6-yl]methyl]-3-oxo-5,6,8,8a-tetrahydro-1H-imidazo [1,5-a]pyrazin-2-yl]-carboxylic acid . This process is useful for the prophylaxis and treatment of viral diseases related to hepatitis B infection .
Antimicrobial and Antifungal Activity
Some newly synthesized compounds involving “4-(ethylthio)-N-(4-phenylthiazol-2-yl)benzamide” have been tested for antimicrobial and antifungal activity . This suggests potential applications in the development of new antimicrobial and antifungal agents.
Development of Antiviral Drugs
The compound is useful in the development of antiviral drugs, particularly for the treatment of diseases caused by hepatitis B infection . This is due to its involvement in the synthesis of a compound that has shown efficacy in the prophylaxis and treatment of such diseases .
Research in Organic Chemistry
“4-(ethylthio)-N-(4-phenylthiazol-2-yl)benzamide” is a subject of interest in organic chemistry research. It is used in the synthesis of various organic compounds and provides insights into the reactivity and properties of sulfur-containing heterocycles .
Development of Selenium-Containing Heterocycles
The compound is used in the synthesis of selenium-containing heterocycles . These heterocycles have anticipated biological activity and are of interest in the development of new therapeutic agents .
Synthesis of Tetracyclic Imidazobenzoselenophenopyrimidine Derivatives
The compound is involved in the synthesis of tetracyclic imidazobenzoselenophenopyrimidine derivatives . These derivatives have potential applications in medicinal chemistry due to their anticipated biological activity .
properties
IUPAC Name |
4-ethylsulfanyl-N-(4-phenyl-1,3-thiazol-2-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2OS2/c1-2-22-15-10-8-14(9-11-15)17(21)20-18-19-16(12-23-18)13-6-4-3-5-7-13/h3-12H,2H2,1H3,(H,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXJYMOHBRWYQKD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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